Cas no 78105-28-9 (1 4-DIMETHYLPYRIDINIUM P-TOLUENESULFONA&)

• Product Name: 1 4-DIMETHYLPYRIDINIUM P-TOLUENESULFONA&
• CAS No: 78105-28-9
• MF: C₁₄H₁₇NO₃S
• MW: 279.354682683945
• CID: 551498
• PubChem ID: 10989591
• Update Time: 2025-06-14

1 4-DIMETHYLPYRIDINIUM P-TOLUENESULFONA& Chemical and Physical Properties

Names and Identifiers

• 1 4-DIMETHYLPYRIDINIUM P-TOLUENESULFONA&
• 1,4-dimethylpyridin-1-ium,4-methylbenzenesulfonate
• (1-CH3C5H4N-4-CH3)CH3C6H4SO3
• 1 4-DIMETHYLPYRIDINIUM P-TOLUENESULFONA&amp
• 1,4-Dimethylpyridinium p-toluenesulfonate
• 1,4-dimethylpyridinium tosylate
• 4-methyl-N-methylpyridinium tosylate
• 514888_SIAL
• AG-H-13324
• amp
• CTK5E5393
• I01-17049
• N-methyl 4-picolini
• N-methyl-4-picolinium toluenesulfonate
• PYRIDINIUM, 1,4-DIMETHYL-, 4-METHYLBENZENESULFONATE (1:1)
• 1,4-dimethylpyridin-1-ium;4-methylbenzenesulfonate
• MFCD00137110
• SCHEMBL1001154
• 1,4-Dimethylpyridinium p-toluenesulfonate, 98%
• starbld0004745
• 78105-28-9
• DTXSID60451019
• 1,4-Dimethylpyridin-1-ium 4-methylbenzenesulfonate
• 1,4-dimethylpyridin-1-ium 4-methylbenzene-1-sulfonate
• AKOS015889141

• Inchi： 1S/C7H10N.C7H8O3S/c1-7-3-5-8(2)6-4-7;1-6-2-4-7(5-3-6)11(8,9)10/h3-6H,1-2H3;2-5H,1H3,(H,8,9,10)/q+1;/p-1
• InChI Key： DKEMQXFWHOQUEA-UHFFFAOYSA-M
• SMILES： S(C1C=CC(C)=CC=1)(=O)(=O)[O-].[N+]1(C)C=CC(C)=CC=1

Computed Properties

• Exact Mass: 279.09291458g/mol
• Monoisotopic Mass: 279.09291458g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 0
• Complexity: 256
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 69.5Ų

Experimental Properties

• Melting Point: 148-151°C (lit.)

1 4-DIMETHYLPYRIDINIUM P-TOLUENESULFONA& Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonic acids and derivatives p-Methylbenzenesulfonates

Additional information on 1 4-DIMETHYLPYRIDINIUM P-TOLUENESULFONA&

Comprehensive Guide to 1,4-Dimethylpyridinium p-Toluenesulfonate (CAS No. 78105-28-9): Properties, Applications, and Industry Insights

1,4-Dimethylpyridinium p-toluenesulfonate (CAS No. 78105-28-9) is a versatile organic compound widely utilized in pharmaceutical intermediates, catalysis, and specialty chemical synthesis. With the growing demand for high-performance ionic liquids and phase-transfer catalysts, this compound has garnered significant attention in research and industrial applications. Its unique molecular structure, combining a pyridinium cation and a p-toluenesulfonate anion, enables exceptional solubility and reactivity in diverse chemical processes.

Recent trends in green chemistry and sustainable synthesis have amplified interest in 1,4-dimethylpyridinium p-toluenesulfonate. Researchers are exploring its role in eco-friendly solvents and energy storage systems, aligning with global initiatives to reduce hazardous waste. A surge in searches for "biodegradable ionic liquids" and "non-toxic catalysts" underscores its relevance in modern chemistry. The compound’s stability under mild conditions also makes it a candidate for photocatalysis and electrochemical applications.

From a structural perspective, the methyl groups on the pyridinium ring enhance steric control, while the p-toluenesulfonate counterion improves thermal stability. This balance is critical for applications like polymer modification and drug delivery systems, where precision and reliability are paramount. Analytical techniques such as NMR spectroscopy and HPLC confirm its high purity (>98%), a key factor for industries requiring stringent quality standards.

In the pharmaceutical sector, CAS No. 78105-28-9 is investigated for its potential in API synthesis and prodrug development. Its compatibility with polar solvents like DMSO and methanol facilitates reactions under ambient conditions, reducing energy consumption. Queries like "safe alternatives to traditional catalysts" and "scalable synthetic routes" highlight its practical advantages over conventional reagents.

Looking ahead, innovations in nanomaterial functionalization and CO2 capture technologies may further expand the utility of 1,4-dimethylpyridinium p-toluenesulfonate. Its low volatility and tunable properties align with the circular economy principles, addressing both environmental and economic challenges. As industries pivot toward green manufacturing, this compound is poised to play a pivotal role in next-generation chemical solutions.